Cas no 618860-99-4 (N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide)

• Product Name: N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide
• CAS No: 618860-99-4
• MF: C₂₄H₂₂F₂N₂O₄
• MW: 440.439293384552
• CID: 5446751
• Update Time: 2025-05-17

N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{(3-ethoxy-4-methoxyphenyl)[(2-fluorobenzoyl)amino]methyl}-2-fluorobenzamide
• N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide

• Inchi： 1S/C24H22F2N2O4/c1-3-32-21-14-15(12-13-20(21)31-2)22(27-23(29)16-8-4-6-10-18(16)25)28-24(30)17-9-5-7-11-19(17)26/h4-14,22H,3H2,1-2H3,(H,27,29)(H,28,30)
• InChI Key： LJZNQWIOJCJTBP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1F)NC(C1C=CC(=C(OCC)C=1)OC)NC(=O)C1C=CC=CC=1F

Additional information on N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide

N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide (CAS No. 618860-99-4): A Comprehensive Overview

N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide (CAS No. 618860-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, presents a fascinating case study for researchers interested in fluorinated benzamides and their applications. The presence of both ethoxy and methoxy groups, along with fluorophenyl moieties, contributes to its distinct chemical behavior and potential utility in various fields.

The molecular structure of N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide showcases an interesting combination of aromatic systems and functional groups. The 2-fluorobenzamide core is particularly noteworthy, as fluorinated aromatic compounds often exhibit enhanced stability and bioavailability compared to their non-fluorinated counterparts. This characteristic makes compounds like CAS 618860-99-4 valuable subjects for drug discovery and material science research.

Recent trends in pharmaceutical chemistry have shown growing interest in fluorinated organic compounds, with many researchers focusing on their potential as kinase inhibitors or other therapeutic agents. The specific arrangement of substituents in N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide suggests possible interactions with biological targets, making it a compound of interest for medicinal chemistry applications. Its formamidomethyl bridge adds an additional dimension to its molecular flexibility and potential binding capabilities.

From a synthetic chemistry perspective, 618860-99-4 represents an interesting challenge due to the multiple functional groups present in its structure. The preparation of such compounds typically involves careful selection of protecting groups and sequential reaction steps to ensure proper regioselectivity. The 3-ethoxy-4-methoxyphenyl moiety in particular requires specific synthetic strategies to introduce both oxygen-containing substituents in the correct positions on the aromatic ring.

The physicochemical properties of N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide are influenced by its molecular architecture. The presence of multiple aromatic rings suggests significant π-π stacking potential, while the fluorine atoms contribute to both electronic effects and potential hydrogen bonding interactions. These characteristics make the compound potentially useful in materials science applications, particularly in the development of specialized polymers or liquid crystalline materials.

In analytical chemistry, compounds like CAS 618860-99-4 often serve as valuable reference standards or intermediates for method development. The distinct mass spectral fragmentation patterns and NMR signals resulting from its unique substitution pattern make it an interesting subject for spectroscopic studies. Researchers frequently search for information about the HPLC retention time or mass spectral data of such compounds, highlighting the importance of thorough characterization data.

The stability profile of N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide is another area of practical interest. Understanding its behavior under various storage conditions, including sensitivity to light, temperature, and humidity, is crucial for researchers working with this compound. The ethoxy and methoxy groups may influence its stability in different solvent systems, which is valuable information for laboratory applications.

Current research trends indicate growing interest in the potential biological activities of fluorinated benzamide derivatives. While specific data on 618860-99-4 may be limited in the public domain, structurally related compounds have shown promise in various therapeutic areas. This has led to increased searches for information about the biological activity and mechanism of action of such compounds in scientific databases.

From a regulatory perspective, N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide falls into the category of research chemicals, with its handling governed by standard laboratory safety protocols. Researchers often inquire about proper storage conditions and handling procedures for such specialized compounds, emphasizing the need for clear technical documentation.

The commercial availability of CAS 618860-99-4 is another frequent search topic among researchers. As a specialized chemical, its procurement typically requires contact with fine chemical suppliers who can provide appropriate certificates of analysis and purity documentation. The synthetic route and scale-up potential for production of this compound are additional areas of interest for both academic and industrial researchers.

In the context of green chemistry, the synthesis of N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide presents opportunities for developing more sustainable synthetic methodologies. Researchers are increasingly interested in atom-economical routes and catalytic processes for preparing such complex molecules, reflecting broader trends in chemical synthesis.

Future research directions for 618860-99-4 and related compounds may include exploration of their potential in materials science applications, particularly in electronic materials or specialty coatings. The combination of aromatic systems with polar substituents in this molecule suggests possible utility in advanced material development, an area receiving growing attention in scientific literature.

For researchers working with N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide, access to high-quality spectral data and characterization information is essential. Many scientific queries focus on obtaining reliable NMR spectra, mass spectra, and chromatographic data for this compound, underscoring the importance of comprehensive analytical documentation.

In conclusion, CAS No. 618860-99-4 represents an interesting and potentially valuable compound for multiple areas of chemical research. Its unique structural features, combining fluorinated aromatic systems with oxygen-containing substituents and a formamidomethyl linker, offer numerous possibilities for scientific exploration. As research into fluorinated organic compounds continues to expand, compounds like N-(3-ethoxy-4-methoxyphenyl)(2-fluorophenyl)formamidomethyl-2-fluorobenzamide will likely remain subjects of significant interest in both academic and industrial settings.